Cas no 84302-88-5 (1H-Pyrazole-4-pentanoic acid)

1H-Pyrazole-4-pentanoic acid structure
1H-Pyrazole-4-pentanoic acid structure
Product Name:1H-Pyrazole-4-pentanoic acid
CAS No:84302-88-5
MF:C8H12N2O2
MW:168.193081855774
CID:4212180
PubChem ID:86029128
Update Time:2025-04-24

1H-Pyrazole-4-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-pentanoic acid
    • 84302-88-5
    • DTXSID501309070
    • Inchi: 1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-10-6-7/h5-6H,1-4H2,(H,9,10)(H,11,12)
    • InChI Key: VNPUPNQPPQJMCG-UHFFFAOYSA-N
    • SMILES: N1C=C(CCCCC(O)=O)C=N1

Computed Properties

  • Exact Mass: 168.089877630Da
  • Monoisotopic Mass: 168.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66Ų
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